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Compound of Interest

Compound Name: 3-Bromo-5-isopropylbenzoic acid

Cat. No.: B1282658

The compound name "3-bromo-5-propan-2-ylbenzoic acid" is the correct and preferred IUPAC
(International Union of Pure and Applied Chemistry) name.[1] This nomenclature is derived by
systematically identifying the parent structure, principal functional group, and all substituents,
and then assigning locants (numbered positions) according to a specific set of priority rules.

Breakdown of the IUPAC Name:

1. Parent Structure: Benzoic Acid The core of the molecule is a benzene ring attached to a
carboxylic acid group (-COOH). When a carboxyl group is directly attached to a benzene ring,
the parent name is "benzoic acid".[2][3] This is a retained IUPAC name that is preferred for its
common and widespread use.[3][4]

2. Principal Functional Group: Carboxylic Acid The carboxylic acid group is the principal
functional group in this molecule, which dictates the suffix of the name.[3][5] According to
IUPAC rules, the carbon atom of the benzene ring attached to the carboxylic acid is assigned
the number 1 position (locant 1).[2][5]

3. Substituents and Locants: The benzene ring has two additional groups attached, which are
treated as substituents:

e Abromine atom (-Br): The prefix for this substituent is "bromo".

e A propan-2-yl group (-CH(CHs)2): This is a three-carbon alkyl group attached via its central
carbon. It is also commonly known as an isopropyl group.[6]
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Numbering proceeds around the ring to give the substituents the lowest possible locants.
Starting from the carboxylic acid at position 1, the bromine atom is at position 3, and the
propan-2-yl group is at position 5.

4. Assembling the Final Name: Substituents are listed in alphabetical order (bromo- before
propan-2-yl-). Their respective locants are placed before each prefix. This leads to the final,
unambiguous IUPAC name: 3-bromo-5-propan-2-ylbenzoic acid.[1]

Note on Technical Guide and Visualization Requirements: The request for an in-depth technical
guide, data tables, experimental protocols, and Graphviz diagrams is not applicable to the topic
of IUPAC nomenclature for a single chemical compound. These elements are suited for
describing complex processes, experimental results, or signaling pathways, none of which are
inherent to the process of naming a chemical structure. The IUPAC name is a static descriptor
based on established rules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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